![molecular formula C16H13ClN2OS B1387659 N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide CAS No. 885268-51-9](/img/structure/B1387659.png)
N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide
Overview
Description
“N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” is a benzothiazole derivative . Benzothiazole derivatives have been synthesized and evaluated for various biological activities, including anti-tubercular compounds .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The molecular structure of benzothiazole derivatives has been analyzed based on IR, 1H, 13C NMR, and mass spectral data . The structure-activity relationships of the new benzothiazole derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzothiazole derivatives include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives are typically analyzed based on their IR, 1H, 13C NMR, and mass spectral data .Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives have been extensively studied for their potential as anti-tubercular agents. The compound may serve as a potent inhibitor against Mycobacterium tuberculosis. Recent synthetic developments have shown that new benzothiazole derivatives exhibit better inhibition potency compared to standard reference drugs. These compounds are synthesized through various pathways, including diazo-coupling and Knoevenagel condensation, which could be applicable to “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” as well .
Antimicrobial Properties
The structural motif of benzothiazole is known to confer antimicrobial properties. As such, derivatives of benzothiazole, including “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide,” could be synthesized and evaluated for antibacterial and antifungal activities. These activities are crucial in the development of new pharmaceuticals to combat drug-resistant strains of bacteria and fungi .
Anticancer Potential
Benzothiazole derivatives have been identified as potential anticancer agents. The compound “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” could be investigated for its efficacy against various human cancer cell lines. The focus would be on its role as a topoisomerase inhibitor, which is a validated target in cancer therapy .
Antiretroviral Activity
Thiazole derivatives have shown promise as antiretroviral agents. The compound may be evaluated for its potential to inhibit the replication of HIV, thus contributing to the development of new therapies for AIDS .
Anti-Inflammatory and Analgesic Effects
The benzothiazole nucleus is a common feature in many anti-inflammatory drugs. “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” could be assessed for its anti-inflammatory and analgesic properties, which would be beneficial in treating chronic inflammatory diseases .
Neuroprotective Applications
Compounds containing benzothiazole have been associated with neuroprotective effects. Research into “N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide” could explore its potential applications in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s disease .
Mechanism of Action
Target of Action
N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They act against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . Additionally, these compounds have shown anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes .
Mode of Action
The compound interacts with its targets, leading to changes in their function. For instance, it inhibits the DprE1 enzyme, disrupting the cell wall biosynthesis of M. tuberculosis . In the case of inflammation, it inhibits COX enzymes, which are responsible for the production of prostaglandins that promote inflammation, pain, and fever .
Biochemical Pathways
The inhibition of DprE1 disrupts the cell wall biosynthesis pathway in M. tuberculosis, leading to the bacterium’s death . By inhibiting COX enzymes, the compound reduces the production of prostaglandins, thereby alleviating inflammation .
Result of Action
The compound’s action results in the death of M. tuberculosis due to the disruption of its cell wall biosynthesis . In terms of anti-inflammatory activity, it reduces inflammation by inhibiting the production of prostaglandins .
Safety and Hazards
Future Directions
The future directions in the research of benzothiazole derivatives include the development of new synthetic pathways and the exploration of their various biological activities. The inhibitory concentrations of the newly synthesized molecules are compared with the standard reference drugs to find better inhibition potency .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-chloropropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2OS/c17-9-8-15(20)18-12-5-3-4-11(10-12)16-19-13-6-1-2-7-14(13)21-16/h1-7,10H,8-9H2,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPDAJIVAMCWJIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.